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Shanghai, China – Goshuyuamide I, an alkaloid isolated from the fruits of Evodia rutaecarpa

(Wu Zhu Yu), is a natural compound with emerging interest in pharmacological research. This

technical guide provides a concise overview of its initial pharmacological profile, with a focus on

its experimentally determined cytotoxic activity and computationally predicted therapeutic

potential. The information is intended for researchers, scientists, and professionals in drug

development.

Overview and Origin
Goshuyuamide I is classified as an indole alkaloid. It is one of the numerous bioactive

compounds found in Evodia rutaecarpa, a plant used extensively in traditional Chinese

medicine. Its chemical formula is C19H19N3O and its CAS number is 126223-62-9. While

related alkaloids from the same plant, such as evodiamine and rutaecarpine, have been

extensively studied, the specific pharmacological data on Goshuyuamide I remains limited.

Experimentally Determined Biological Activity
To date, the most specific experimental data on the bioactivity of Goshuyuamide I is its

cytotoxic effect against human cancer cell lines. A comprehensive review of the phytochemistry

and pharmacology of Evodia rutaecarpa has reported the following quantitative data:
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Compound Cell Line Activity Metric Value (μM) Reference

Goshuyuamide I

HL-60 (Human

promyelocytic

leukemia)

GI50 13.62 ± 1.10 [1]

Goshuyuamide II

HL-60 (Human

promyelocytic

leukemia)

GI50 31.39 ± 3.21 [1]

Table 1:

Cytotoxic Activity

of

Goshuyuamide I

and II

The GI50 (Growth Inhibition 50) value represents the concentration of the compound that

causes a 50% reduction in the growth of the cancer cell line. A lower GI50 value indicates a

higher cytotoxic potency.

Experimental Protocol: Cytotoxicity Assay (General
Methodology)
While the specific primary study detailing the experimental protocol for the GI50 value of

Goshuyuamide I could not be retrieved, a standard methodology for determining the cytotoxic

activity of compounds against the HL-60 cell line is outlined below. This protocol is based on

common practices in the field.

Cell Culture and Treatment:

Cell Line Maintenance: Human promyelocytic leukemia (HL-60) cells are cultured in RPMI-

1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and

100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5%

CO2.

Compound Preparation: Goshuyuamide I is dissolved in dimethyl sulfoxide (DMSO) to

create a stock solution, which is then serially diluted to the desired concentrations in the
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culture medium.

Cell Seeding and Exposure: HL-60 cells are seeded into 96-well plates at a specified density

(e.g., 5 x 10^4 cells/well). The cells are then treated with various concentrations of

Goshuyuamide I. A control group is treated with a corresponding concentration of DMSO.

Cytotoxicity Measurement (MTT Assay):

Incubation: The treated cells are incubated for a specified period (e.g., 48 or 72 hours).

MTT Addition: Following incubation, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) solution is added to each well.

Formazan Solubilization: The plates are incubated further to allow for the formation of

formazan crystals by metabolically active cells. A solubilization solution (e.g., DMSO or a

solution of sodium dodecyl sulfate in hydrochloric acid) is then added to dissolve the

formazan crystals.

Absorbance Reading: The absorbance of the resulting solution is measured at a specific

wavelength (typically around 570 nm) using a microplate reader.

Data Analysis: The cell viability is calculated as a percentage relative to the control group.

The GI50 value is determined by plotting the cell viability against the compound

concentration and fitting the data to a dose-response curve.

Preparation Experiment Analysis

HL-60 Cell Culture Cell Seeding in 96-well plates

Goshuyuamide I Preparation

Treatment with Goshuyuamide I Incubation (48-72h) MTT Assay Absorbance Reading GI50 Calculation

Click to download full resolution via product page

General workflow for determining the cytotoxic activity of Goshuyuamide I.
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Computationally Predicted Pharmacological Profile
Beyond the experimentally confirmed cytotoxic activity, the pharmacological potential of

Goshuyuamide I has been explored through network pharmacology studies. These

computational approaches predict the biological activities and mechanisms of action of

compounds based on their chemical structure and known interactions with biological targets. It

is important to note that these are predictions and await experimental validation.

Several studies have identified Goshuyuamide I as a potentially significant bioactive

component of Evodia rutaecarpa. Key predictions include:

High Oral Bioavailability: Goshuyuamide I is predicted to have good oral bioavailability,

suggesting it could be effective when administered orally.

Analgesic and Anti-Neurodegenerative Effects: Some studies suggest that Goshuyuamide I
may play a role in the analgesic and anti-neurodegenerative properties of Evodia rutaecarpa.

Multi-target Activity: Like many natural products, Goshuyuamide I is predicted to interact

with multiple biological targets, which could contribute to a broad range of therapeutic

effects.
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Context of Goshuyuamide I within its natural source and associated activities.

Future Directions
The initial pharmacological profile of Goshuyuamide I indicates a potential for anticancer

activity. However, further research is required to validate and expand upon these preliminary

findings. Future studies should focus on:

Confirmation of Cytotoxic Activity: Replicating the cytotoxicity studies in a broader range of

cancer cell lines to determine its spectrum of activity.

Mechanism of Action Studies: Investigating the molecular mechanisms through which

Goshuyuamide I exerts its cytotoxic effects, including its impact on cell cycle progression,

apoptosis, and specific signaling pathways.

Experimental Validation of Predicted Activities: Conducting in vitro and in vivo studies to

experimentally test the computationally predicted analgesic and anti-neurodegenerative

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12375683?utm_src=pdf-body-img
https://www.benchchem.com/product/b12375683?utm_src=pdf-body
https://www.benchchem.com/product/b12375683?utm_src=pdf-body
https://www.benchchem.com/product/b12375683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


properties.

Pharmacokinetic and Toxicological Profiling: A comprehensive evaluation of the absorption,

distribution, metabolism, excretion (ADME), and toxicity of Goshuyuamide I is necessary to

assess its potential as a drug candidate.

In conclusion, Goshuyuamide I is a natural product with demonstrated in vitro cytotoxic

activity. While computational studies suggest a broader pharmacological potential, extensive

experimental validation is needed to fully elucidate its therapeutic value. This initial profile

serves as a foundation for future research into this promising alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

